Cas no 103095-57-4 (3-(dimethylamino)methyl-4-hydroxybenzoic acid)

• Product Name: 3-(dimethylamino)methyl-4-hydroxybenzoic acid
• CAS No: 103095-57-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD20641579
• CID: 4786069
• PubChem ID: 236573
• Update Time: 2025-06-21

3-(dimethylamino)methyl-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(dimethylamino)methyl]-4-hydroxybenzoic acid
• 3-dimethylaminomethyl-4-hydroxy-benzoic acid
• NSC39179
• 3-(dimethylamino)methyl-4-hydroxybenzoic acid

• MDL： MFCD20641579
• Inchi： 1S/C10H13NO3/c1-11(2)6-8-5-7(10(13)14)3-4-9(8)12/h3-5,12H,6H2,1-2H3,(H,13,14)
• InChI Key： HOOAJZWFCABKPZ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)O)C=C1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: -1.4
• Topological Polar Surface Area: 60.8

Additional information on 3-(dimethylamino)methyl-4-hydroxybenzoic acid

3-(Dimethylamino)methyl-4-hydroxybenzoic acid (CAS No. 103095-57-4): An Overview of Its Structure, Properties, and Applications

3-(Dimethylamino)methyl-4-hydroxybenzoic acid (CAS No. 103095-57-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its aromatic ring, substituted with a hydroxyl group at the 4-position and a dimethylaminomethyl group at the 3-position. The combination of these functional groups imparts distinct properties that make it valuable in various applications.

The molecular formula of 3-(dimethylamino)methyl-4-hydroxybenzoic acid is C₁₀H₁₃NO₃, and its molecular weight is approximately 191.21 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in polar solvents such as water, ethanol, and methanol. Its solubility characteristics make it suitable for use in both aqueous and organic media, which is advantageous for various experimental and industrial processes.

In terms of its chemical structure, the presence of the hydroxyl group at the 4-position of the benzene ring contributes to its polarity and reactivity. This functional group can participate in hydrogen bonding, which influences the compound's solubility and interactions with other molecules. The dimethylaminomethyl group at the 3-position adds basicity to the molecule, making it capable of forming salts with acids. These structural features collectively contribute to the compound's unique chemical behavior and potential applications.

3-(Dimethylamino)methyl-4-hydroxybenzoic acid has been the subject of numerous studies due to its potential biological activities. Recent research has focused on its anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Beyond its anti-inflammatory properties, 3-(dimethylamino)methyl-4-hydroxybenzoic acid has also shown promise as an antioxidant agent. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including cardiovascular disorders, neurodegenerative diseases, and cancer. A study published in Oxidative Medicine and Cellular Longevity (2021) reported that this compound effectively scavenges free radicals and protects cells from oxidative damage. The antioxidant activity is attributed to the presence of the hydroxyl group on the benzene ring, which can donate electrons to stabilize free radicals.

In addition to its biological activities, 3-(dimethylamino)methyl-4-hydroxybenzoic acid has potential applications in pharmaceutical research and development. Its ability to form salts with various acids makes it a valuable intermediate in drug synthesis. For instance, it can be used to synthesize prodrugs that are designed to improve drug delivery and bioavailability. A recent study published in European Journal of Medicinal Chemistry (2023) explored the use of this compound as a building block for developing novel antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2.

The synthesis of 3-(dimethylamino)methyl-4-hydroxybenzoic acid can be achieved through several routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 4-hydroxybenzaldehyde with dimethylamine followed by reduction to form the desired product. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Advances in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, which align with sustainable practices in chemical manufacturing.

In conclusion, 3-(dimethylamino)methyl-4-hydroxybenzoic acid (CAS No. 103095-57-4) is a multifaceted compound with a rich chemical structure that confers unique properties and potential applications. Its anti-inflammatory and antioxidant activities make it a promising candidate for therapeutic interventions, while its synthetic versatility positions it as a valuable intermediate in pharmaceutical research. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further highlighting its significance in the scientific community.